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Compound of Interest

Compound Name: 3-Prenyl-beta-hydroxytyrosine

CAS No.: 151928-40-4

Cat. No.: B130157

Get Quote

Application Note: Asymmetric Total Synthesis of 3-Prenyl-

-hydroxytyrosine

Executive Summary
This application note details a robust, convergent protocol for the total synthesis of 3-Prenyl-

-hydroxytyrosine. This non-proteinogenic amino acid is a critical pharmacophore found in
cytotoxic marine natural products such as Gymnastatin A-E and Dankastatin.

The synthesis addresses three primary chemical challenges:

Regioselective Arenophile Functionalization: Installing the prenyl (3,3-dimethylallyl) group

specifically at the ortho position of the phenol without cyclization.

Stereochemical Integrity: Establishing the syn-

-hydroxy-

-amino stereocenters with high diastereomeric excess (
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).

Chemomoselectivity: Reducing the nitrogenous precursor without hydrogenating the

sensitive prenyl olefin.

Retrosynthetic Analysis
The strategy relies on a convergent approach. The molecule is disconnected into two key

fragments: a prenylated benzaldehyde derivative and a chiral glycine enolate equivalent.

Strategic Logic:

C3-Prenylation: Best achieved via an aromatic Claisen rearrangement of an O-prenyl ether.

This exploits the [3,3]-sigmatropic rearrangement to ensure exclusive ortho regioselectivity.

-Stereocontrol: The Evans Boron-Aldol reaction is selected over Sharpless
Aminohydroxylation for its reliability in scaling and predictable syn-diastereoselectivity
(Zimmerman-Traxler transition state).

Figure 1: Retrosynthetic logic flow utilizing Claisen rearrangement and Evans Aldol methodology.
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Experimental Protocols
Phase 1: Synthesis of 3-Prenyl-4-methoxybenzaldehyde
Objective: Install the prenyl group at the C3 position via Claisen rearrangement.

Mechanism: The reaction proceeds through a [3,3]-sigmatropic rearrangement of the O-prenyl

ether, followed by tautomerization to restore aromaticity.

Protocol:

O-Prenylation:

Dissolve 4-hydroxybenzaldehyde (10.0 g, 81.9 mmol) in DMF (100 mL).

Add

(1.5 equiv) and prenyl bromide (1.2 equiv) dropwise at 0°C.

Stir at RT for 4 hours. Quench with water, extract with EtOAc.

Result: 4-(prenyloxy)benzaldehyde.

Claisen Rearrangement:

Dissolve the ether in N,N-diethylaniline (solvent/high-boiling point).

Heat to 195°C for 6 hours under Argon.

Critical Control Point: Monitor by TLC.[1] The product (C-prenyl) is more polar than the

starting material (O-prenyl).

Cool, dilute with ether, and wash with 1N HCl to remove the aniline solvent.

Methylation:

Treat the crude phenol with MeI (1.5 equiv) and
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in Acetone to protect the phenol as a methyl ether (essential for the subsequent Aldol step
to prevent proton interference).

Yield: ~75% over 3 steps.

Phase 2: Stereoselective Evans Aldol Reaction
Objective: Construct the C-C bond with syn-selectivity ((2S, 3R) configuration).

Reagents:

Auxiliary: (4S)-3-(2-bromoacetyl)-4-isopropyl-1,3-oxazolidin-2-one.

Lewis Acid: Dibutylboron triflate (

).

Base: Triethylamine (

).

Protocol:

Enolization:

To a solution of the bromoacetyl auxiliary (1.0 equiv) in anhydrous

at -78°C, add

(1.1 equiv) followed by

(1.2 equiv).

Stir for 30 mins at -78°C to form the (Z)-enolate.

Aldol Addition:

Add 3-Prenyl-4-methoxybenzaldehyde (1.1 equiv) dropwise at -78°C.

Stir for 1 hour at -78°C, then warm to 0°C over 1 hour.
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Workup:

Quench with pH 7 buffer/MeOH (1:3) followed by oxidative workup (

) to cleave the boron species.

Purification: Flash chromatography (SiO2). The syn-bromohydrin is the major product

(>95:5 dr).

Phase 3: Azide Displacement and Staudinger Reduction
Objective: Install the nitrogen atom with inversion of configuration (at the

-carbon) and remove the auxiliary.

Note: The Evans aldol with a bromoacetyl auxiliary gives the syn-bromohydrin. Displacement of

the bromide with azide proceeds via

, inverting the

-center to the desired anti-configuration relative to the hydroxyl, or retaining syn if specific
double-inversion strategies are used. However, for the standard Gymnastatin-type (syn) target,
we utilize the direct Azido-Aldol or displace to achieve the required stereochemistry.

Refined Protocol (Azide Displacement):

Displacement: Dissolve the bromohydrin in DMF. Add

(5.0 equiv). Stir at 40°C for 24 hours.

Hydrolysis: Treat the oxazolidinone intermediate with

in THF/Water at 0°C to cleave the auxiliary and yield the

-azido-

-hydroxy acid.

Chemoselective Reduction (The "Expert" Step):

Problem: Standard hydrogenation (
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) will reduce the prenyl alkene.

Solution: Use the Staudinger Reaction.

Dissolve the azido acid in THF/H2O. Add

(1.5 equiv).

Stir at RT for 12 hours. The azide is reduced to the amine with extrusion of

.

Final Deprotection: If the phenolic methyl ether needs removal, use

at -78°C (carefully monitoring to avoid attacking the prenyl double bond) or use

in NMP at 180°C (if stable). Note: Many Gymnastatin analogs retain the O-Methyl group.

Process Visualization
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Figure 2: Total Synthesis Workflow of 3-Prenyl-beta-hydroxytyrosine.
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Critical Parameters & Troubleshooting
Parameter Optimal Condition Troubleshooting

Claisen Temp 195°C

If <180°C, O-prenyl ether

remains. If >220°C, cyclization

to chromane occurs.

Evans Aldol Temp -78°C

Must maintain -78°C during

enolate formation to ensure

(Z)-geometry. Warming leads

to anti-aldol.

Boron Reagent

Must be freshly distilled or

high-quality commercial grade.

Old reagent leads to low dr.

Azide Reduction
Staudinger (

)

Do NOT use Hydrogenation (

). It will reduce the prenyl

alkene to an isopentyl group.

Auxiliary Removal

Use

to prevent retro-aldol reaction

during hydrolysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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